2-[Methyl-[(2-methyl-1,3-benzothiazol-6-yl)sulfonyl]amino]acetic acid

• IUPAC Name: 2-[methyl-[(2-methyl-1,3-benzothiazol-6-yl)sulfonyl]amino]acetic acid
• InChI: InChI=1S/C11H12N2O4S2/c1-7-12-9-4-3-8(5-10(9)18-7)19(16,17)13(2)6-11(14)15/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key: QVDCKOOLYADNET-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)S(=O)(=O)N(C)CC(=O)O
• Molecular Formula: C11H12N2O4S2
• Molecular Weight: 300.4 g/mol

Description

2-[Methyl-[(2-methyl-1,3-benzothiazol-6-yl)sulfonyl]amino]acetic acid is a chemical compound that belongs to the class of sulfonamide drugs. It is commonly referred to as MBSA and has been used in scientific research for several years. This compound has gained attention due to its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of MBSA is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes such as carbonic anhydrase and proteases. MBSA has also been shown to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects:
MBSA has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. MBSA has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, MBSA has been shown to have potential therapeutic effects in neurological disorders by inhibiting the activity of certain enzymes.

Advantages and Limitations for Lab Experiments

One advantage of using MBSA in lab experiments is its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a promising compound for further research. However, one limitation of using MBSA in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of MBSA.

Future Directions

There are several future directions for the research of MBSA. One potential direction is to study its potential therapeutic effects in neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to determine the optimal dosage and potential side effects of MBSA. Furthermore, the development of new derivatives of MBSA may lead to compounds with improved therapeutic properties.

Synthesis Methods

The synthesis method of MBSA involves the reaction of 2-methyl-1,3-benzothiazole-6-sulfonyl chloride with glycine methyl ester hydrochloride in the presence of an organic base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane, and the product is obtained after purification using column chromatography.

Scientific Research Applications

MBSA has been used in scientific research for several years due to its potential therapeutic applications. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. MBSA has also been shown to have potential therapeutic effects in neurological disorders such as Alzheimer's disease and Parkinson's disease.